(Fe3O4@SiO2/GO–NH2–CoII NPs): A Novel and Efficient Nanomagnetic Heterogeneous Cobalt Catalysis in the Sonogashira and Heck–Mizoroki Coupling Reactions

Journal of Cluster Science Pub Date: 2023-06-03 DOI: 10.1007/s10876-023-02451-6

Abstract
A Co(II) complex (Fe3O4@SiO2/GO–NH2–CoII NPs) immobilized on a magnetic graphene oxide nanocomposite was efficiently synthesized and characterized by a variety of techniques, including XRD, FT-IR, SEM/EDX, TEM, VSM, TGA and AAS. Then, the catalytic activity of this new Fe3O4@SiO2/GO–NH2–CoII complex was examined in the Sonogashira cross-coupling reaction and Heck–Mizoroki coupling reaction. The Pd/Cu-free Sonogashira cross-coupling reaction of different aryl halides and terminal alkynes was achieved in the presence of Fe3O4@SiO2/GO–NH2–CoII NPs under reflux in ethanol, and the corresponding products were obtained successfully in good to high yields. In addition, Heck–Mizoroki cross-coupling reactions of various aryl halides by using Fe3O4@SiO2/GO–NH2–CoII and Et3N under reflux in DMSO afforded the desired products in good to high yields. This heterogeneous catalyst can be recovered using a magnet and reused several times without obvious loss of catalytic activity.
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